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Compound of Interest

Compound Name: 4-tert-Butyl-2-chlorophenol

Cat. No.: B165052 Get Quote

An In-depth Technical Guide to 4-tert-Butyl-2-chlorophenol

This technical guide provides a comprehensive overview of the physical and chemical

properties of 4-tert-Butyl-2-chlorophenol, tailored for researchers, scientists, and

professionals in drug development. It includes detailed data, experimental protocols, and

visualizations to facilitate a thorough understanding of this compound.

Core Physical and Chemical Properties
4-tert-Butyl-2-chlorophenol is an organic compound belonging to the class of chlorophenols.

[1] It is characterized by a phenol ring substituted with a chlorine atom at the second position

and a tert-butyl group at the fourth position.[1] This substitution pattern imparts specific physical

and chemical characteristics to the molecule. At room temperature, it typically appears as a

white to light yellow solid.[1]
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Property Value Source(s)

Molecular Formula C₁₀H₁₃ClO [1][2][3][4][5]

Molecular Weight 184.66 g/mol [2][3][4][6]

CAS Number 98-28-2 [1][2][3][4][5]

Appearance Colorless or white solid [7]

Melting Point 42.8 °C (109.0 °F; 315.9 K) [7]

Boiling Point 85-86 °C [3]

Density 1.099 g/cm³ @ 20 °C [3]

Solubility

Limited solubility in water;

soluble in organic solvents like

ethanol and acetone.

[1][8]

pKa 8.71 ± 0.18 (Predicted) [5]

Flash Point 98.2 °C [3]

Refractive Index 1.529 [3]

LogP (Octanol/Water Partition

Coefficient)
3.343 - 3.9 [3][5][9]

Spectral Data
Spectroscopic data is crucial for the identification and characterization of 4-tert-Butyl-2-
chlorophenol.
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Spectrum Type Key Information Source(s)

Mass Spectrometry (MS)
Available through NIST Mass

Spectrometry Data Center.
[2][6][10]

Infrared (IR) Spectrum
Vapor phase IR spectra are

available.
[2][6]

¹H NMR Spectrum
Data available from various

sources.
[6][11]

¹³C NMR Spectrum
Data available from various

sources.
[6]

Raman Spectrum Available. [6]

Experimental Protocols
Synthesis of 4-tert-Butyl-2-chlorophenol
A common laboratory-scale synthesis involves the chlorination of 4-tert-butylphenol.[12][13]

Materials:

4-tert-Butylphenol (40.0 g, 0.27 mol)

Sulfuryl chloride (SO₂Cl₂) (37.5 g, 0.28 mol)

Dichloromethane (CH₂Cl₂)

Methanol (MeOH) (9.0 g, 0.28 mol)

Water

Ethyl acetate (EtOAc)

Anhydrous Sodium Sulfate (Na₂SO₄)

Petroleum Ether
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Procedure:

Dissolve 4-tert-butylphenol and sulfuryl chloride in dichloromethane in a reaction vessel.

Cool the solution to 0°C.

Slowly add methanol to the reaction mixture at 0°C.[13]

After the addition is complete, allow the mixture to stir overnight at room temperature.[12][13]

Quench the reaction by adding water (200 mL).[12][13]

Extract the aqueous solution with ethyl acetate.

Combine the organic layers and dry over anhydrous sodium sulfate.[12][13]

Filter the solution and concentrate it under vacuum.

Purify the residue using column chromatography with a mobile phase of Petroleum

Ether/EtOAc (50:1) to yield the final product.[12][13]

This method has been reported to achieve a yield of up to 95%.[12][13]
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Synthesis Workflow of 4-tert-Butyl-2-chlorophenol
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Caption: Synthesis workflow for 4-tert-Butyl-2-chlorophenol.
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Analytical Methods
High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass

Spectrometry (GC-MS) are commonly used for the analysis of chlorophenols, including 4-tert-
Butyl-2-chlorophenol.

HPLC Method for Chlorophenol Determination:

Column: Kromasil 100 C18 (150 mm × 4.6 mm × 5 µm)[14]

Mobile Phase: Acetonitrile and water (60:40)[14]

Flow Rate: 1.0 mL/min[14]

Column Temperature: 30 °C[14]

Detection: UV spectrophotometry at specific wavelengths for different chlorophenols.[14]

GC-MS for Metabolite Analysis:

GC-MS is employed to identify and quantify metabolites of 4-tert-butylphenol, which can

include chlorinated derivatives.[15] The specific parameters for the GC column, temperature

program, and MS detector would be optimized based on the target analytes.
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General Analytical Workflow for 4-tert-Butyl-2-chlorophenol
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Caption: Analytical workflow for 4-tert-Butyl-2-chlorophenol.

Chemical Reactivity and Applications
Reactivity: As a phenol, 4-tert-Butyl-2-chlorophenol can undergo electrophilic substitution

and oxidation reactions.[1] The phenolic hydroxyl group can be deprotonated, and the

aromatic ring is activated towards further substitution. The chlorine atom can also be

substituted by strong nucleophiles under certain conditions.[13]
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Applications: It exhibits antimicrobial properties, making it useful as a preservative in

cosmetics and personal care products.[1][8] It also serves as an intermediate in the

synthesis of insecticides and phenolic resins.[1]

Structure-Property Relationship

4-tert-Butyl-2-chlorophenol
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Caption: Relationship between structure and properties.

Safety and Handling
4-tert-Butyl-2-chlorophenol is classified as harmful if swallowed, causes skin irritation, and

may cause respiratory irritation.[6][16] It is also noted to cause serious eye damage.[6]

Precautionary Measures:

Handling: Use only in well-ventilated areas and avoid breathing dust, fumes, gas, mist,

vapors, or spray.[16] Wash hands and any exposed skin thoroughly after handling.[16] Do

not eat, drink, or smoke when using this product.[16]

Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, and

eye/face protection.[16]
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First Aid:

Skin Contact: Wash with plenty of soap and water.[16]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.[16]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[16]

Ingestion: Rinse mouth and seek medical attention.[16]

Storage: Store in a well-ventilated place and keep the container tightly closed.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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